Cas no 1807049-03-1 (1-Bromo-3-(3-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethylphenyl)propan-2-one
• CAS No: 1807049-03-1
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 4971302
• Update Time: 2025-11-02

1-Bromo-3-(3-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethylphenyl)propan-2-one

• Inchi： 1S/C11H13BrO/c1-2-9-4-3-5-10(6-9)7-11(13)8-12/h3-6H,2,7-8H2,1H3
• InChI Key： JZIAGZCIVMFPPN-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(CC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Bromo-3-(3-ethylphenyl)propan-2-one

Comprehensive Guide to 1-Bromo-3-(3-ethylphenyl)propan-2-one (CAS No. 1807049-03-1): Properties, Applications, and Market Insights

1-Bromo-3-(3-ethylphenyl)propan-2-one (CAS No. 1807049-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated ketone derivative is widely recognized for its unique structural features, making it a valuable intermediate in synthetic chemistry. With the growing demand for novel chemical entities in drug discovery and material science, understanding the properties and applications of 1-Bromo-3-(3-ethylphenyl)propan-2-one is essential for researchers and industry professionals.

The molecular structure of 1-Bromo-3-(3-ethylphenyl)propan-2-one consists of a propan-2-one backbone substituted with a bromine atom and a 3-ethylphenyl group. This configuration imparts distinct reactivity, enabling its use in various coupling reactions and as a building block for more complex molecules. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates, as they facilitate the development of sustainable and efficient synthetic routes.

One of the key applications of 1-Bromo-3-(3-ethylphenyl)propan-2-one is in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to create derivatives with potential therapeutic effects, particularly in the fields of central nervous system (CNS) drug development and anti-inflammatory agents. The compound's versatility also extends to material science, where it serves as a precursor for advanced polymers and coatings with tailored properties.

From a market perspective, the demand for 1-Bromo-3-(3-ethylphenyl)propan-2-one is driven by the expanding pharmaceutical and specialty chemicals sectors. With increasing investments in precision medicine and personalized therapeutics, the need for high-purity intermediates like this compound is expected to rise. Additionally, the shift toward sustainable manufacturing practices has prompted innovations in its synthesis, reducing environmental impact while maintaining yield and purity.

Handling and storage of 1-Bromo-3-(3-ethylphenyl)propan-2-one require adherence to standard laboratory safety protocols. While it is not classified as a hazardous material under most regulatory frameworks, proper ventilation and protective equipment are recommended during use. The compound's stability under various conditions makes it a reliable choice for industrial and research applications, provided that guidelines for chemical handling are followed.

In summary, 1-Bromo-3-(3-ethylphenyl)propan-2-one (CAS No. 1807049-03-1) is a versatile and valuable chemical intermediate with broad applications in pharmaceuticals and materials science. Its role in modern research, particularly in drug discovery and sustainable chemistry, underscores its importance in the scientific community. As industries continue to innovate, this compound is poised to remain a critical component in the development of next-generation therapeutics and advanced materials.